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Compound of Interest

Compound Name: Indium tribromide

Cat. No.: B085924

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. Indium tribromide (InBrs), a corrosive and irritating compound, requires specific
procedures for its safe management and disposal. This guide provides essential, step-by-step
instructions for the proper disposal of indium tribromide, aligned with standard laboratory
safety protocols.

I. Indium Tribromide Safety and Hazard Information

Indium tribromide is classified as a hazardous substance. It is crucial to be aware of its
properties and associated risks before handling.

Health Hazards:

Causes skin irritation and potentially severe skin burns.[1][2]

Causes serious eye irritation and potential eye damage.[1][2][3]

May cause respiratory irritation if inhaled.[1][4]

Ingestion can lead to severe swelling and damage to delicate tissues.[1][5]

Physical and Chemical Properties: Indium tribromide is an off-white, solid powder that is
hygroscopic, meaning it readily absorbs moisture from the air.[1][6] Thermal decomposition can
produce irritating and hazardous gases, such as hydrogen halides.[1]
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Property Value

Appearance Off-white powder/solid[1]
Molecular Formula InBrs

Molecular Weight 354.53 g/mol [2]

] ] 220 °C / 428 °F[1] (Note: another source states
Melting Point

436 °C)
Boiling Point 656 °C / 1212.8 °F[1]
Density 4,96 g/mL at 25 °C
Stability Hygroscopic; sensitive to moisture[1][6]
Incompatibilities Strong oxidizing agents, moisture[1][6]

Il. Essential Personal Protective Equipment (PPE)

Prior to handling or disposing of indium tribromide, it is mandatory to wear the appropriate
personal protective equipment to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

« Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[1]
[3] Inspect gloves before use and use a proper glove removal technique.

o Respiratory Protection: Use a NIOSH-approved N95 dust mask or higher-level respirator if
ventilation is inadequate or if dust is generated. All handling of the powder should ideally be
done within a chemical fume hood.[1]

lll. Step-by-Step Disposal Protocol

The standard and required method for indium tribromide disposal is through an approved
hazardous waste management service. Do not attempt to dispose of this chemical down the
drain or in regular solid waste.
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Step 1: Segregation and Labeling

o Keep indium tribromide waste separate from other waste streams, especially incompatible
materials like strong oxidizing agents.[1]

o Store the waste in its original container or a clearly labeled, suitable, and tightly closed
container to prevent moisture absorption.[1][5][7]

e The label should clearly read "Hazardous Waste: Indium Tribromide" and include any other
information required by your institution's environmental health and safety (EHS) department.

Step 2: Managing Spills and Contaminated Materials
 In case of a spill, avoid generating dust.[1]

o Carefully sweep up the spilled solid and place it into a suitable, closed container for disposal.
[1][4][7] A vacuum equipped with a high-efficiency particulate air (HEPA) filter can also be
used.[6]

e Any materials used for cleaning the spill (e.g., contaminated paper towels, gloves) must also
be disposed of as hazardous waste in the same container.

» Take off any contaminated clothing and wash it before reuse.[1][5]
Step 3: Arranging for Disposal

» Contact your institution's EHS department or a certified hazardous waste disposal company
to arrange for pickup.

» Follow all institutional, local, state, and national regulations for the disposal of hazardous
waste.[4][6][7] Waste is classified as hazardous and must be disposed of in accordance with
these directives.[4][7]

o Ensure that the waste is stored in a secure, well-ventilated area while awaiting pickup.[1][5]
Step 4: Decontaminating Empty Containers

o Empty containers that held indium tribromide must be treated as hazardous waste.[7]
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e Do not wash the containers and release the residue into the sewer system.

» Dispose of the uncleaned, empty container in the same manner as the chemical itself,
through an approved hazardous waste collection point.[4][7]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of indium

tribromide.
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Indium Tribromide Disposal Workflow
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Caption: Workflow for the safe segregation, storage, and disposal of Indium Tribromide
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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